Cas no 1496929-67-9 (methyl 4-amino-3-{imidazo1,2-apyridin-2-yl}butanoate)

• Product Name: methyl 4-amino-3-{imidazo1,2-apyridin-2-yl}butanoate
• CAS No: 1496929-67-9
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 5822967
• PubChem ID: 66098920
• Update Time: 2025-10-19

methyl 4-amino-3-{imidazo1,2-apyridin-2-yl}butanoate Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-2-propanoic acid, β-(aminomethyl)-, methyl ester
• Methyl 4-amino-3-(imidazo[1,2-a]pyridin-2-yl)butanoate
• methyl 4-amino-3-{imidazo1,2-apyridin-2-yl}butanoate
• AKOS015441739
• EN300-1846311
• CS-0347358
• methyl 4-amino-3-{imidazo[1,2-a]pyridin-2-yl}butanoate
• 1496929-67-9

• Inchi： 1S/C12H15N3O2/c1-17-12(16)6-9(7-13)10-8-15-5-3-2-4-11(15)14-10/h2-5,8-9H,6-7,13H2,1H3
• InChI Key： IPVMCRLCFSHABB-UHFFFAOYSA-N
• SMILES： C(C1N=C2C=CC=CN2C=1)(CN)CC(=O)OC

Computed Properties

• Exact Mass: 233.116426730g/mol
• Monoisotopic Mass: 233.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• pka: 8.17±0.10(Predicted)

Additional information on methyl 4-amino-3-{imidazo1,2-apyridin-2-yl}butanoate

Comprehensive Overview of Methyl 4-amino-3-{imidazo[1,2-a]pyridin-2-yl}butanoate (CAS No. 1496929-67-9)

Methyl 4-amino-3-{imidazo[1,2-a]pyridin-2-yl}butanoate (CAS No. 1496929-67-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the class of imidazo[1,2-a]pyridine derivatives, which are known for their diverse biological activities and applications in drug discovery. Researchers and industry professionals are increasingly interested in this molecule for its potential role in developing novel therapeutics, particularly in areas such as kinase inhibition and central nervous system (CNS) targeting.

The chemical structure of methyl 4-amino-3-{imidazo[1,2-a]pyridin-2-yl}butanoate features an imidazo[1,2-a]pyridine core, a heterocyclic moiety that is widely explored in medicinal chemistry. This scaffold is often associated with bioactivity, including antimicrobial, anticancer, and anti-inflammatory properties. The presence of the ester group (methyl butanoate) and the amino group further enhances its reactivity, making it a versatile intermediate for synthetic modifications. Given the rising demand for small-molecule drugs, this compound has become a focal point for researchers aiming to optimize drug-like properties such as solubility, bioavailability, and target specificity.

In recent years, the scientific community has shown a growing interest in imidazo[1,2-a]pyridine derivatives due to their potential in addressing unmet medical needs. For instance, searches for "imidazo[1,2-a]pyridine in drug discovery" and "CAS 1496929-67-9 applications" have surged, reflecting the compound's relevance in modern pharmacology. Additionally, the compound's potential role in neurodegenerative disease research aligns with current trends in tackling conditions like Alzheimer's and Parkinson's diseases, where small-molecule modulators are highly sought after.

From a synthetic perspective, methyl 4-amino-3-{imidazo[1,2-a]pyridin-2-yl}butanoate serves as a valuable building block for constructing more complex molecules. Its multifunctional groups allow for diverse chemical transformations, enabling the creation of libraries of derivatives for high-throughput screening. This approach is particularly relevant in the era of AI-driven drug design, where computational tools are used to predict the bioactivity of novel compounds. The integration of such molecules into machine learning models for drug discovery further underscores their importance in cutting-edge research.

Another area of interest is the compound's potential in cancer therapeutics. The imidazo[1,2-a]pyridine scaffold has been linked to kinase inhibition, a key mechanism in targeted cancer therapies. Researchers are investigating whether derivatives of CAS 1496929-67-9 could inhibit specific kinases involved in tumor growth and metastasis. This aligns with the broader trend of personalized medicine, where small-molecule inhibitors are tailored to individual genetic profiles.

In conclusion, methyl 4-amino-3-{imidazo[1,2-a]pyridin-2-yl}butanoate (CAS No. 1496929-67-9) represents a promising candidate for advancing pharmaceutical research. Its structural versatility, combined with the growing body of evidence supporting the bioactivity of imidazo[1,2-a]pyridine derivatives, positions it as a key player in the development of next-generation therapeutics. As the demand for innovative drug candidates continues to rise, this compound is likely to remain at the forefront of scientific exploration, particularly in areas such as CNS disorders, cancer research, and AI-aided drug discovery.